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Compound of Interest |

N-(4-aminophenyl)-3-
Compound Name:

methylbutanamide
CAS No.: 189576-50-9

Cat. No.: B0O71777

Get Quote

\ J

CAS Registry Number: 189576-50-9 Formula: C11H1sN20 Molecular Weight: 192.26 g/mol
Synonyms: N-(4-aminophenyl)isovaleramide; 4'-Aminoisovaleranilide

Executive Summary

N-(4-aminophenyl)-3-methylbutanamide is a functionalized anilide derivative serving as a
critical intermediate in the synthesis of complex peptidomimetics, histone deacetylase (HDAC)
inhibitors, and azo dyes. Its structure comprises a p-phenylenediamine core mono-acylated
with an isovaleryl (3-methylbutanoyl) group.

The primary synthetic challenge lies in regioselectivity. The starting material, p-
phenylenediamine (PPD), possesses two nucleophilic amino groups. Direct acylation often
leads to the formation of the unwanted N,N'-diisovaleryl byproduct. Consequently, this guide
prioritizes a Nitro-Reduction Strategy as the "Gold Standard" for high-purity applications,
ensuring exclusive mono-functionalization. A secondary Direct Mono-Acylation route is
provided for scenarios requiring rapid throughput where purification capabilities (e.g., prep-
HPLC) are robust.
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Retrosynthetic Analysis

To design a self-validating synthesis, we disconnect the amide bond. This reveals two potential
forward pathways:

e Route A (Reductive): Acylation of p-nitroaniline followed by chemoselective reduction. This
masks one amine as a nitro group, preventing over-acylation.

» Route B (Direct): Nucleophilic attack of p-phenylenediamine on isovaleryl chloride. This
requires kinetic control to prevent double substitution.
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Figure 1: Retrosynthetic disconnection showing the robust Nitro-Reduction route (solid lines)

vs. the riskier Direct Acylation route (dashed).

Pathway 1: The Nitro-Reduction Route (Gold
Standard)

Objective: Synthesis of high-purity N-(4-aminophenyl)-3-methylbutanamide without di-
acylated impurities.

Step 1: Acylation of p-Nitroaniline
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This step exploits the reduced nucleophilicity of p-nitroaniline compared to PPD, allowing for
controlled acylation.

Reagents:

p-Nitroaniline (1.0 equiv)

Isovaleryl chloride (1.1 equiv)

Triethylamine (TEA) or Pyridine (1.2 equiv)

Dichloromethane (DCM) or Tetrahydrofuran (THF) [Anhydrous]
Protocol:

e Setup: Charge a 3-neck round-bottom flask with p-nitroaniline (13.8 g, 100 mmol) and
anhydrous DCM (150 mL) under nitrogen atmosphere.

e Base Addition: Add TEA (16.7 mL, 120 mmol) and cool the solution to 0°C using an ice bath.

o Acylation: Add isovaleryl chloride (13.5 mL, 110 mmol) dropwise over 30 minutes. Maintain
internal temperature < 5°C to minimize exotherms.

o Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor
by TLC (Hexane:EtOAc 7:3) for the disappearance of p-nitroaniline.

o Workup: Quench with water (100 mL). Separate the organic layer and wash sequentially with
1M HCI (to remove excess amine), sat. NaHCOs, and brine.

« |solation: Dry over Na2SOa, filter, and concentrate in vacuo. Recrystallize the yellow solid
from Ethanol/Water to obtain N-(4-nitrophenyl)-3-methylbutanamide.

Step 2: Chemoselective Reduction

Reagents:
e Intermediate from Step 1

e 10% Pd/C (5 wt% loading)
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e Hydrogen gas (balloon or 1 atm) or Ammonium Formate

e Ethanol (Solvent)

Protocol:

Setup: Dissolve the nitro-intermediate (10 g) in Ethanol (100 mL) in a hydrogenation flask.
o Catalyst: Carefully add 10% Pd/C (0.5 g) under an argon blanket (Caution: Pyrophoric).

e Reduction: Purge the system with Hz gas three times. Stir vigorously under Hz atmosphere
(balloon pressure) at RT for 6-12 hours.

o Alternative: For a metal-free hydrogen source, use Hydrazine hydrate (5 equiv) with
catalytic FeCls.

« Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with
Ethanol.

 Purification: Concentrate the filtrate. The resulting off-white solid is the target amine. If
necessary, purify via flash column chromatography (DCM:MeOH 95:5).

p-Nitroaniline Acylation Nitro-Intermediate Hydrogenation Target Amine
+ Isovaleryl CI (0°C, DCM, TEA) (Yellow Solid) (H2, Pd/C, EtOH) (>98% Purity)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Nitro-Reduction pathway.

Pathway 2: Direct Mono-Acylation (Alternative)

Objective: Rapid synthesis for screening purposes. Risk: Formation of N,N'-diisovaleryl-p-
phenylenediamine.

Strategy: Use a large excess of diamine to statistically favor mono-acylation.

Protocol:
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 Dissolve p-phenylenediamine (PPD) (3.0 equiv) in THF.
e Cool to -10°C.
e Add Isovaleryl chloride (1.0 equiv) diluted in THF very slowly (over 1 hour) via syringe pump.

 Purification Criticality: The crude will contain unreacted PPD, the mono-acyl product, and
trace di-acyl byproduct.

o Workup: Acid/Base extraction is difficult due to the amphoteric nature of the product. Column
chromatography is mandatory.

Analytical Validation

Confirm structure and purity using the following parameters.
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Technique Expected Signal /| Result Interpretation

Primary confirmation of

HPLC-MS m/z = 193.13 [M+H]* ]
molecular weight (192.26).
Isopropyl methyl groups (-
1H NMR (DMSO-de) 6 0.92 (d, 6H) CH(CH3)2)
3)2).
Methine proton of isovaleryl
0 2.05 (m, 1H)
group.
52.15 (d, 2H) Methylene protons adjacent to
' ’ carbonyl (-CH2-CO).
5 4.85 (s, 2H) Aniline amine protons (-NH2).
.85 (s,
Broad singlet.
Aromatic protons ortho to
0 6.50 (d, 2H) _
amine.
Aromatic protons ortho to
0 7.25 (d, 2H) "
amide.
0 9.50 (s, 1H) Amide proton (-NH-CO).
) ) ) Oxidation of the amine can
Appearance Off-white to pale beige solid

cause darkening over time.

Safety & Handling

Isovaleryl Chloride: Corrosive and lachrymator. Causes severe skin burns. Handle in a fume
hood. Hydrolyzes to isovaleric acid (stench).

p-Nitroaniline: Toxic by inhalation, in contact with skin, and if swallowed. Potential cumulative
effects.[1]

p-Phenylenediamine: Potent skin sensitizer. Avoid direct contact.

Hydrogenation: Pd/C is pyrophoric when dry. Keep wet with solvent. Hz gas is flammable;
ensure proper grounding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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